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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the explosive properties of hydrazine
nitrate (HN) and trinitrotoluene (TNT). The information is supported by experimental data from
scientific literature to offer a clear performance assessment for research and development
applications.

Quantitative Performance Comparison

The explosive characteristics of hydrazine nitrate and TNT are summarized below. Data has
been standardized for direct comparison.

S T Hydrazine Nitrate Trinitrotoluene e
(HN) (TNT)
Detonation Velocity 8,700 - 8,920[1][2][3] 6,900[4] m/s
Crystal Density 1.66 - 1.68[2][5] 1.60[4] g/cm3
Heat of Explosion ~3.83[1][6] 4.184[1] MJ/kg
Brisance (Trauzl Test)  408[3] 300[7][8] cm3/10g
Impact Sensitivity 7.4[1][3] > 20 (Variable)[9] J (Nm)
R.E. Factor 1.42[3] 1.00 (Reference)
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Detailed Analysis of Explosive Properties

Detonation Velocity: Hydrazine nitrate exhibits a significantly higher detonation velocity
(approaching 8,900 m/s) compared to TNT (6,900 m/s).[2][4] Detonation velocity is a primary
indicator of an explosive's brisance, or shattering power. The higher velocity of HN suggests a
more rapid and destructive shock wave upon detonation. This is a critical factor in applications
requiring high shattering effects.

Brisance and Power (Trauzl Test & R.E. Factor): The Trauzl lead block test, which measures
the volume expansion in a lead block caused by a 10g sample, provides a direct measure of an
explosive's capacity to do work. Hydrazine nitrate yields a cavity of 408 cm3, substantially
larger than the 300 cm?3 produced by TNT.[3][7] This aligns with its Relative Effectiveness (R.E.)
factor of 1.42, indicating it is approximately 42% more powerful than the equivalent mass of
TNT.[3]

Heat of Explosion: While TNT has a slightly higher heat of explosion (4.184 MJ/kg) than
hydrazine nitrate (~3.83 MJ/kg), the overall explosive power is not determined by energy
content alone.[1][6] The efficiency with which this energy is converted into a detonation shock
wave is crucial. Hydrazine nitrate's superior performance, despite a lower heat of explosion, is
attributed to its decomposition characteristics. As it contains no carbon, its detonation products
are entirely gaseous with a low average molecular weight, leading to a more efficient energy
transfer to the shock front.[1][6]

Sensitivity: Impact sensitivity measures the energy required to initiate an explosion via impact.
Hydrazine nitrate has a reported impact sensitivity of 7.4 Joules.[1][3] TNT is known for its
relative insensitivity to shock and friction, making it a very stable explosive for handling.[1][5]
While specific values can vary significantly based on crystal size and purity, tests on solid TNT
samples show initiation energies typically well above 20 J, indicating it is considerably less
sensitive to accidental detonation from impact than hydrazine nitrate.[9]

Experimental Protocols

The data presented in this guide are derived from standardized experimental tests. The
methodologies for three key performance assessments are detailed below.
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1. Trauzl Lead Block Test (Brisance Measurement) This test is a fundamental method for
quantifying the strength and shattering power (brisance) of an explosive material.[7][10]

e Apparatus: A standardized cylindrical block of soft lead, typically 200 mm in height and 200
mm in diameter, with a central borehole 125 mm deep and 25 mm in diameter.[7][11]

e Procedure:

o A 10-gram sample of the explosive is wrapped in foil and placed at the bottom of the
borehole.[10][11]

o A standard detonator is inserted into the sample.

o The remaining space in the borehole is filled with fine sand.[10][11]

o The sample is detonated electrically.

o After the explosion, the resulting cavity in the lead block is measured by carefully filling it
with water and recording the volume.[11]

e Output: The final result is the net volume expansion of the cavity in cubic centimeters (cm3),
known as the Trauzl number.[10]

2. Detonation Velocity Measurement The velocity of detonation (VoD) is the speed at which the
detonation front propagates through the explosive.

o Apparatus: A column of the test explosive, a high-speed chronograph or oscilloscope, and a
series of probes (ionization or fiber optic) or a high-speed camera.[2][4]

e Procedure (Electronic Method):

o Probes are inserted into the explosive charge at precise, known distances from each
other.

o The explosive is initiated at one end.

o As the detonation wave travels down the column, it passes each probe, generating an
electrical or optical signal.
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o The chronograph measures the time interval between the signals from consecutive
probes.

» Output: The detonation velocity is calculated by dividing the known distance between probes
by the measured time interval, typically expressed in meters per second (m/s).[4]

3. BAM Fallhammer Test (Impact Sensitivity) This test determines the impact energy at which a
substance is expected to react (e.g., ignite, explode, or decompose).[12][13]

o Apparatus: A weighted hammer that can be dropped from calibrated heights onto a sample
held between a steel anvil and roller assembly.[6] Drop weights can typically be varied (e.g.,
1 kg, 5 kg, 10 kg).[6]

e Procedure:

[¢]

A small, measured amount of the explosive sample is placed in the test apparatus.

[¢]

The weight is dropped from a specific height.

[e]

The outcome (explosion, crackling, smoke, or no reaction) is observed.

o

The "Bruceton up-and-down method" is often employed, where the drop height is
increased after a non-reaction and decreased after a reaction to statistically determine the
height at which there is a 50% probability of initiation.

o Output: The result is expressed as the impact energy, calculated from the drop height and
weight (Energy = mass x gravity x height), and is given in Joules (J) or Newton-meters (Nm).
[13]

Visualizations

The following diagrams illustrate the comparative performance and an experimental workflow.
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Caption: Comparative explosive properties of HN and TNT.
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Caption: Workflow for the Trauzl lead block test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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